Cas no 146381-87-5 (2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 146381-87-5
• MF: C₁₃H₁₆ClNO₅S
• MW: 333.787841796875
• MDL: MFCD00414318
• CID: 139083
• PubChem ID: 739580
• Update Time: 2025-11-02

2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedicarboxylicacid, 5-[(2-chloroacetyl)amino]-3-methyl-, 2,4-diethyl ester
• Diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• 2,4-THIOPHENEDICARBOXYLIC ACID, 5-[(2-CHLOROACETYL)AMINO]-3-METHYL-, DIETHYL ESTER
• Diethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
• Diethyl 5-(2-chloroacetylaMino)-3-Methylthiophene-2,4-dicarboxylate
• DIETHYL 5-[(2-CHLOROACETYL)AMINO]-3-METHYL-2,4-THIOPHENEDICARBOXYLATE
• AKOS B006572
• AKOS MSC-0488
• ART-CHEM-BB B006572
• 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• Z56823284
• VS-04935
• UPCMLD0ENAT0507-4385:001
• MFCD00414318
• EN300-01493
• 2,4-Thiophenedicarboxylicacid,5-[(2-chloroacetyl)amino]-3-methyl-,2,4-diethyl ester
• diethyl 5-[(chloroacetyl)amino]-3-methyl-2,4-thiophenedicarboxylate
• 146381-87-5
• AKOS000266852
• F0239-0517
• diethyl 5-[(2-chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
• diethyl5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• AKOS BBS-00000781
• Diethyl 5-(2-chloroacetaMido)-3-Methylthiophene-2,4-dicarboxylate, 96%
• Diethyl 5-(2-chloroacetylaMino)-3-Methylthiophene-2,4-dicarboxylate, 96%
• STK300048
• BBL015372
• DB-360242
• ALBB-002211

• MDL： MFCD00414318
• Inchi： 1S/C13H16ClNO5S/c1-4-19-12(17)9-7(3)10(13(18)20-5-2)21-11(9)15-8(16)6-14/h4-6H2,1-3H3,(H,15,16)
• InChI Key： AOFYGAIXNQKIHT-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(C)=C(C(=O)OCC)S1)=O

Computed Properties

• Exact Mass: 333.04400
• Monoisotopic Mass: 333.0437715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 164-169℃
• Boiling Point: 483.3±45.0 °C at 760 mmHg
• Flash Point: 246.1±28.7 °C
• Refractive Index: 1.568
• PSA: 109.94000
• LogP: 2.66020
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate

Comprehensive Guide to 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 146381-87-5)

2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 146381-87-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This thiophene derivative is known for its unique structural features, including a chloroacetamido group and dicarboxylate functionalities, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently seek information on its properties, synthesis, and potential uses, especially in the context of drug discovery and crop protection.

The molecular structure of 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate includes a thiophene ring substituted with methyl, chloroacetamido, and diethyl dicarboxylate groups. This configuration enhances its reactivity, making it suitable for various cross-coupling reactions and heterocyclic synthesis. Its CAS No. 146381-87-5 is a critical identifier for regulatory and commercial purposes, ensuring accurate classification in global chemical databases. The compound’s solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol further broadens its utility in laboratory settings.

In pharmaceutical research, 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is explored for its potential as a bioactive scaffold. Its thiophene core is a common motif in drugs targeting inflammation and microbial infections. Recent studies highlight its role in developing small-molecule inhibitors for enzymes involved in metabolic disorders. Additionally, the chloroacetamido moiety offers opportunities for further functionalization, aligning with trends in fragment-based drug design.

Agrochemical applications of this compound are equally promising. Its structural attributes contribute to the synthesis of herbicides and pesticides, particularly those targeting weed and pest resistance—a growing concern in modern agriculture. The methylthiophene component is often leveraged to enhance the bioavailability and environmental stability of agrochemical formulations. As sustainable farming practices gain traction, demand for innovative intermediates like CAS No. 146381-87-5 is expected to rise.

From a commercial perspective, 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is supplied by specialized chemical manufacturers under stringent quality controls. Pricing and availability fluctuate based on raw material costs and regional regulations. Researchers are advised to verify certificates of analysis (CoA) and material safety data sheets (MSDS) before procurement. The compound’s niche applications often place it in the high-value fine chemicals category, attracting interest from both academia and industry.

Environmental and safety considerations for CAS No. 146381-87-5 include proper handling to minimize exposure. While not classified as hazardous under standard guidelines, precautions such as glove use and fume hoods are recommended during laboratory work. Disposal should comply with local regulations to prevent ecological impact. These protocols align with the broader shift toward green chemistry principles in chemical synthesis.

In summary, 2,4-diethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 146381-87-5) is a versatile compound with dual relevance in pharmaceuticals and agrochemicals. Its structural complexity and functional groups offer ample opportunities for innovation, particularly in addressing contemporary challenges like drug resistance and sustainable agriculture. As research progresses, this compound is poised to remain a focal point in advanced synthetic applications.